Cas no 4435-47-6 ( )

• Product Name: &nbsp
• CAS No: 4435-47-6
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• CID: 929440
• PubChem ID: 317609
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• butane-1,1,3-tricarboxylic acid
• 1,3-Butanetricarboxylic acid
• AC1L7WD3
• Butan-1,1,3-tricarbonsaeure
• NSC250426
• SCHEMBL7643023
• DTXSID20312132
• NSC-250426
• DS-007312
• 4435-47-6
•  

• Inchi： 1S/C7H10O6/c1-3(5(8)9)2-4(6(10)11)7(12)13/h3-4H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： GRFZNXQGHSUMLB-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(C(=O)O)C(=O)O)=O

Computed Properties

• Exact Mass: 190.0477
• Monoisotopic Mass: 190.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.477
• Boiling Point: 384.6°C at 760 mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.519
• PSA: 111.9
• LogP: -0.11740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives